1-(4-Hydroxynaphthalen-1-yl)thiolan-1-ium chloride

• CAS RN: 51843-78-8
• Molecular Formula: C14H15ClOS
• Molecular Weight: 266.8 g/mol
• IUPAC Name: 4-(thiolan-1-ium-1-yl)naphthalen-1-ol;chloride
• InChI: InChI=1S/C14H14OS.ClH/c15-13-7-8-14(16-9-3-4-10-16)12-6-2-1-5-11(12)13;/h1-2,5-8H,3-4,9-10H2;1H
• InChI Key: WHBKLBUAIMNRNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC[S+](C1)C2=CC=C(C3=CC=CC=C32)O.[Cl-]

Description

1-(4-Hydroxynaphthalen-1-yl)thiolan-1-ium chloride is a useful research compound. Its molecular formula is C14H15ClOS and its molecular weight is 266.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 g of methanol were dissolved 10 g (0.069 mol) of 1-naphthol and 7.2 g (0.069 mol) of tetramethylene sulfoxide. The solution was cooled to −16° C. An excess of hydrogen chloride gas was fed to the solution at a temperature below 20° C. Nitrogen gas was bubbled to expel the excess of hydrogen chloride. The reaction solution was concentrated and combined with water and diisopropyl ether, from which a water layer was separated. It was an aqueous solution of 4-hydroxynaphthyl-1-tetrahydrothiophenium chloride. This aqueous solution was used in the subsequent step without further isolation.